Benzene, 1,1'-(1-chloro-1,2-ethenediyl)bis[4-chloro-

• Molecular Formula: C14H9Cl3
• Molecular Weight: 283.6 g/mol
• IUPAC Name: 1-chloro-4-[1-chloro-2-(4-chlorophenyl)ethenyl]benzene
• InChI: InChI=1S/C14H9Cl3/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-9H
• InChI Key: VJYJFYWOFVYWJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C2=CC=C(C=C2)Cl)Cl)Cl
• CAS No.: 76905-73-2

Description

Benzene, 1,1’-(1-chloro-1,2-ethenediyl)bis[4-chloro-] is an organic compound with the molecular formula C14H10Cl2 It is a derivative of benzene, featuring two chlorine atoms and an ethenediyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzene, 1,1’-(1-chloro-1,2-ethenediyl)bis[4-chloro-] typically involves the reaction of benzene derivatives with chlorinated ethenes under controlled conditions. One common method is the electrophilic aromatic substitution, where benzene reacts with chlorinated ethene in the presence of a catalyst, such as aluminum chloride (AlCl3), to form the desired product .

Industrial Production Methods: Industrial production of this compound often involves large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. The reaction conditions, such as temperature, pressure, and catalyst concentration, are carefully controlled to ensure consistent product quality .

Types of Reactions:

Oxidation: Benzene, 1,1’-(1-chloro-1,2-ethenediyl)bis[4-chloro-] can undergo oxidation reactions, typically using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of various oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst, resulting in the reduction of the ethenediyl group.

Substitution: This compound can participate in nucleophilic substitution reactions, where nucleophiles like hydroxide ions (OH-) or amines replace the chlorine atoms.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: LiAlH4, H2 with a catalyst (e.g., palladium on carbon).

Substitution: Nucleophiles such as OH-, NH3, under basic or neutral conditions.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alkanes or alkenes.

Substitution: Formation of substituted benzene derivatives.

Scientific Research Applications

Benzene, 1,1’-(1-chloro-1,2-ethenediyl)bis[4-chloro-] has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1,1’-(1-chloro-1,2-ethenediyl)bis[4-chloro-] involves its interaction with molecular targets through electrophilic or nucleophilic pathways. The compound can form covalent bonds with nucleophilic sites on biomolecules, leading to various biological effects. The specific pathways and molecular targets depend on the context of its application and the nature of the interacting species .

Similar Compounds:

• Benzene, 1,1’-(1,2-ethanediyl)bis[4-methyl-]
• Benzene, 1,1’-(1,2-dimethyl-1,2-ethenediyl)bis-
• Benzene, 1,1’-ethenylidenebis[4-chloro-]

Comparison: Benzene, 1,1’-(1-chloro-1,2-ethenediyl)bis[4-chloro-] is unique due to the presence of both chlorine atoms and the ethenediyl group, which impart distinct chemical properties and reactivity.